Cas no 2228478-97-3 (1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene
• CAS No: 2228478-97-3
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 5808491
• PubChem ID: 165672961
• Update Time: 2025-08-05

1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene
• 2228478-97-3
• EN300-1962366

• Inchi： 1S/C12H8F3NO2/c1-2-11(3-4-11)8-5-9(12(13,14)15)7-10(6-8)16(17)18/h1,5-7H,3-4H2
• InChI Key： ZIONUSHBGRNAJF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1(C#C)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 255.05071298g/mol
• Monoisotopic Mass: 255.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene

1-(1-Ethynylcyclopropyl)-3-Nitro-5-(Trifluoromethyl)Benzene: A Comprehensive Overview

1-(1-Ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene (CAS No. 2228478-97-3) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its ethynylcyclopropyl substituent, nitro group, and trifluoromethyl moiety, which collectively contribute to its distinctive properties and potential applications.

The ethynylcyclopropyl group is a cyclic alkynyl moiety that imparts significant steric and electronic effects to the molecule. The presence of this group can influence the compound's reactivity, stability, and biological activity. Recent studies have shown that compounds containing this substituent exhibit enhanced binding affinity to specific protein targets, making them valuable candidates for drug discovery and development.

The nitro group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing properties. In the context of 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene, the nitro group contributes to the compound's overall polarity and can influence its solubility, metabolic stability, and pharmacokinetic properties. Research has demonstrated that the nitro group can also play a crucial role in modulating the compound's biological activity, particularly in anti-inflammatory and antimicrobial applications.

The trifluoromethyl moiety is another key feature of this compound. Fluorine atoms are known for their high electronegativity and unique properties, which can significantly impact the physical and chemical characteristics of a molecule. The presence of a trifluoromethyl group in 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene enhances its lipophilicity, metabolic stability, and bioavailability. These properties make the compound an attractive candidate for various therapeutic applications, including cancer treatment and central nervous system disorders.

In recent years, significant progress has been made in understanding the synthetic routes to 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches, have been developed to efficiently synthesize this compound with high yields and purity. These synthetic strategies not only facilitate the large-scale production of the compound but also enable the exploration of its structural analogs for further optimization.

The biological activity of 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene has been extensively studied in various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-α and IL-6. Additionally, it has demonstrated promising antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings highlight the potential of 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene as a lead compound for developing novel therapeutic agents.

Beyond its therapeutic potential, 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene has also found applications in materials science and chemical sensing. The unique electronic properties of this compound make it suitable for use in organic electronic devices, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Furthermore, its high sensitivity to environmental changes has led to its use in chemical sensors for detecting trace amounts of specific analytes.

In conclusion, 1-(1-ethynylcyclopropyl)-3-nitro-5-(trifluoromethyl)benzene (CAS No. 2228478-97-3) is a multifaceted compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique molecular structure, characterized by the ethynylcyclopropyl, nitro, and trifluoromethyl groups, endows it with valuable properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play a significant role in advancing various scientific fields.